Cas no 106817-49-6 (Octanenitrile, 2-hydroxy-, (S)-)

Octanenitrile, 2-hydroxy-, (S)- structure
106817-49-6 structure
Product Name:Octanenitrile, 2-hydroxy-, (S)-
CAS No:106817-49-6
MF:C8H15NO
MW:141.210802316666
CID:1181313
Update Time:2024-08-05

Octanenitrile, 2-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Octanenitrile, 2-hydroxy-, (S)-
    • Octanenitrile, 2-hydroxy-, (2S)-
    • Inchi: 1S/C8H15NO/c1-2-3-4-5-6-8(10)7-9/h8,10H,2-6H2,1H3/t8-/m0/s1
    • InChI Key: PHVRLENWLVEJEF-QMMMGPOBSA-N
    • SMILES: C(#N)[C@@H](O)CCCCCC

Experimental Properties

  • Density: 0.929±0.06 g/cm3(Predicted)
  • Boiling Point: 256.8±13.0 °C(Predicted)
  • pka: 11.52±0.20(Predicted)
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